Cas no 14153-75-4 (3-(4-bromophenyl)-3-oxopropanal)

3-(4-bromophenyl)-3-oxopropanal structure
14153-75-4 structure
Product Name:3-(4-bromophenyl)-3-oxopropanal
CAS No:14153-75-4
MF:C9H7BrO2
MW:227.054682016373
CID:218320
PubChem ID:235523
Update Time:2025-04-19

3-(4-bromophenyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal,4-bromo-b-oxo-
    • 3-(4-bromophenyl)-3-oxopropanal
    • 3-(4-bromo-phenyl)-3-oxo-propionaldehyde
    • 3-(4-Brom-phenyl)-3-oxo-propionaldehyd
    • 4-Brom-benzoylacetaldehyd
    • AC1L5UKN
    • AC1Q5DQS
    • AR-1E6795
    • CTK4C2675
    • Formyl-p-brombenzoylmethan
    • NSC36998
    • p-bromobenzoylacetaldehyde
    • SCHEMBL8975154
    • EN300-1125491
    • 14153-75-4
    • DTXSID70284375
    • AKOS009234351
    • Benzenepropanal, 4-bromo-beta-oxo-
    • SCHEMBL11430930
    • NSC-36998
    • Inchi: 1S/C9H7BrO2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,6H,5H2
    • InChI Key: IRCGYNVVGNXQLH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CC=O)=O

Computed Properties

  • Exact Mass: 225.96291
  • Monoisotopic Mass: 225.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 2.22080

3-(4-bromophenyl)-3-oxopropanal Pricemore >>

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